Cas no 940210-86-6 ((E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid)

• Product Name: (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid
• CAS No: 940210-86-6
• MF: C₁₄H₁₆N₂O₄
• MW: 276.287843704224
• CID: 3046473
• PubChem ID: 17187885
• Update Time: 2025-05-19

(E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid Chemical and Physical Properties

Names and Identifiers

• (E)-4-[4-(Isobutyrylamino)anilino]-4-oxo-2-butenoic acid
• 2-Butenoic acid, 4-[[4-[(2-methyl-1-oxopropyl)amino]phenyl]amino]-4-oxo-
• AKOS000319766
• (2E)-4-({4-[(2-methylpropanoyl)amino]phenyl}amino)-4-oxobut-2-enoic acid
• 4-((4-Isobutyramidophenyl)amino)-4-oxobut-2-enoic acid
• (2E)-4-{[4-(isobutyrylamino)phenyl]amino}-4-oxobut-2-enoic acid
• STL067564
• (2E)-3-{[4-(2-methylpropanamido)phenyl]carbamoyl}prop-2-enoic acid
• 940210-86-6
• (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid

• Inchi： 1S/C14H16N2O4/c1-9(2)14(20)16-11-5-3-10(4-6-11)15-12(17)7-8-13(18)19/h3-9H,1-2H3,(H,15,17)(H,16,20)(H,18,19)
• InChI Key： NBAILBXIPAATKE-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC(NC1=CC=C(NC(=O)C(C)C)C=C1)=O

Computed Properties

• Exact Mass: 276.11100700g/mol
• Monoisotopic Mass: 276.11100700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 95.5Ų

Additional information on (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoicacid

Introduction to (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoic Acid (CAS No. 940210-86-6)

The compound (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid, identified by its CAS number 940210-86-6, is a sophisticated organic molecule with significant potential in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules known for their versatile biological activities, making it a subject of considerable interest among researchers and scientists. The structure of this compound features a combination of functional groups that contribute to its unique chemical properties and reactivity, which are essential for various applications in drug development and synthetic chemistry.

The molecular framework of (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid includes an anilino group and a β-keto acid moiety, which are known to participate in diverse biochemical pathways. The presence of these functional groups suggests that the compound may exhibit inhibitory effects on certain enzymes or interact with biological targets in a manner that could be exploited for therapeutic purposes. Recent studies have highlighted the importance of such molecules in the development of novel drugs, particularly those aimed at modulating inflammatory responses and metabolic processes.

In the context of modern pharmaceutical research, the synthesis and characterization of compounds like (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid are crucial for understanding their potential applications. The β-keto acid group, in particular, is a key feature that allows for further derivatization and functionalization, enabling the creation of more complex molecules with tailored biological activities. This flexibility makes it an attractive candidate for use in medicinal chemistry programs focused on identifying new therapeutic agents.

The anilino group in the structure also plays a significant role in determining the compound's interactions with biological systems. Aniline derivatives are well-known for their ability to bind to various protein targets, including enzymes and receptors involved in signal transduction pathways. This property has been leveraged in the design of drugs targeting neurological disorders, cancer, and infectious diseases. The combination of these features in (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid suggests that it may have multifaceted applications across different therapeutic areas.

Recent advancements in computational chemistry and molecular modeling have further enhanced the understanding of how such compounds interact with biological targets. These tools allow researchers to predict the binding affinity and mode of action of molecules like (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid with high accuracy, thereby accelerating the drug discovery process. By integrating experimental data with computational insights, scientists can more effectively design and optimize molecules for therapeutic use.

The synthesis of (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as asymmetric catalysis and flow chemistry, have been employed to improve the efficiency and scalability of production. These techniques not only enhance the accessibility of the compound for research purposes but also contribute to the development of more sustainable chemical processes.

In addition to its potential as a lead compound for drug development, (E)-4-4-(Isobutyrylamino)anilino-4-oxo-2-butenoic acid may also serve as a valuable intermediate in the synthesis of other bioactive molecules. Its structural features provide a scaffold that can be modified to explore different chemical spaces, potentially leading to the discovery of novel compounds with improved pharmacological properties. This versatility underscores the importance of investing in the study and development of such versatile building blocks.

The role of this compound in addressing unmet medical needs is also underscored by its potential applications in personalized medicine. By understanding how individual patients respond to different chemical structures, researchers can develop more targeted therapies that are tailored to specific genetic or molecular profiles. This approach holds promise for improving treatment outcomes and reducing side effects associated with conventional drug regimens.

As research continues to evolve, the applications of compounds like (E)-4-4-(Isobutyrylamino)anilino-4-oxyo 2-butenoic acid are likely to expand further. New methodologies in synthetic biology and biocatalysis may open up additional avenues for their use, particularly in the production of complex biomolecules and therapeutic agents. The ongoing exploration of this compound's properties will undoubtedly contribute to advancements across multiple fields within chemistry and medicine.